Cas no 28272-87-9 (Acetamide, 2,2'-[1,4-phenylenebis(oxy)]bis[N-phenyl-)

• Product Name: Acetamide, 2,2'-[1,4-phenylenebis(oxy)]bis[N-phenyl-
• CAS No: 28272-87-9
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 237723
• PubChem ID: 71356193
• Update Time: 2025-04-19

Acetamide, 2,2'-[1,4-phenylenebis(oxy)]bis[N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2'-[1,4-phenylenebis(oxy)]bis[N-phenyl-
• 2-[4-(2-anilino-2-oxoethoxy)phenoxy]-N-phenylacetamide
• 28272-87-9
• DTXSID50780340
• 2,2'-[1,4-Phenylenebis(oxy)]bis(N-phenylacetamide)

• Inchi： 1S/C22H20N2O4/c25-21(23-17-7-3-1-4-8-17)15-27-19-11-13-20(14-12-19)28-16-22(26)24-18-9-5-2-6-10-18/h1-14H,15-16H2,(H,23,25)(H,24,26)
• InChI Key： QJRCSSUTMYSOSU-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=CC=1)=O)C1C=CC(=CC=1)OCC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 376.14230712g/mol
• Monoisotopic Mass: 376.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.7Ų